Cas no 512845-61-3 (1H-Pyrazole-4-carbonitrile,3-amino-5-[(4-methoxyphenyl)amino]-1-methyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile,3-amino-5-[(4-methoxyphenyl)amino]-1-methyl-
• CAS No: 512845-61-3
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 362645
• Update Time: 2024-01-28

1H-Pyrazole-4-carbonitrile,3-amino-5-[(4-methoxyphenyl)amino]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,3-amino-5-[(4-methoxyphenyl)amino]-1-methyl-
• 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(4-methoxyphenyl)amino]-1-methyl-

• Inchi： 1S/C12H13N5O/c1-17-12(10(7-13)11(14)16-17)15-8-3-5-9(18-2)6-4-8/h3-6,15H,1-2H3,(H2,14,16)
• InChI Key： WZRGZGUCMMKCCL-UHFFFAOYSA-N
• SMILES： N1(C)C(NC2=CC=C(OC)C=C2)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 243.11219

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 144 °C(Solv: ethanol (64-17-5))
• Boiling Point: 477.0±45.0 °C(Predicted)
• PSA: 88.89
• pka: 2.36±0.50(Predicted)